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Compound of Interest

Compound Name: 5'-S-Butyl-5'-thioadenosine

CAS No.: 38716-39-1

Cat. No.: B12900868

Get Quote

Executive Summary & Immediate Action
5'-S-Butyl-5'-thioadenosine (SIBA) is a synthetic nucleoside analogue and a potent inhibitor

of S-adenosyl-L-homocysteine (SAH) hydrolase and methyltransferases.[1][2] While often not

classified as "Fatal" under GHS compared to some adenosine analogues, it is a bioactive

research chemical capable of altering cellular metabolism and viral replication.

The Core Directive: Treat all SIBA waste as Hazardous Chemical Waste. Under no

circumstances should this compound be discharged into municipal sewage systems or

disposed of in general trash.

Chemical Profile & Hazard Identification
Before initiating disposal, verify the chemical identity against the specifications below to ensure

you are handling the correct isoform.
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Parameter Specification

Chemical Name
5'-S-Butyl-5'-thioadenosine; 5'-S-Isobutyl-5'-

deoxyadenosine

Common Abbreviation SIBA

CAS Number 35899-54-8

Molecular Formula C₁₄H₂₁N₅O₃S

Molecular Weight 339.41 g/mol

Physical State White to off-white crystalline solid

Solubility
Soluble in DMSO, DMF, Ethanol; sparingly

soluble in water

GHS Classification Not Globally Classified (Treat as Caution/Irritant)

Primary Hazard
Bioactive nucleoside analogue (Metabolic

Inhibitor)

Expert Insight: Do not confuse SIBA with MTA (5'-Methylthioadenosine).[1][2] The butyl group

increases lipophilicity, potentially altering its membrane permeability and environmental

persistence compared to methyl analogues.

Pre-Disposal Handling & Segregation
Effective disposal begins at the bench. SIBA is frequently used in cell culture (dissolved in

DMSO) or enzyme assays. The waste stream depends on the matrix.

Decision Logic: Waste Stream Segregation
The following logic gate determines the correct disposal path for your specific experimental

output.
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Identify SIBA Waste Source
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Figure 1: Decision matrix for segregating SIBA waste based on physical state and solvent

composition.[1][2]

Disposal Protocols
Detailed below are the specific workflows for the three most common waste scenarios.

Protocol A: Solid Waste (Expired Powder or Spills)
Applicability: Unused stock powder or spill cleanup materials.

Containment: Transfer the solid into a wide-mouth high-density polyethylene (HDPE) jar or a

heavy-duty sealable bag.

Labeling: Affix a hazardous waste label.

Constituents: "5'-S-Butyl-5'-thioadenosine (SIBA)"[1][2]

Hazard Check: "Toxic" and "Irritant."[3]

Disposal Path: High-temperature incineration.[1][2]

Why: Nucleoside analogues are thermally stable. Landfilling is not recommended due to

potential leaching into groundwater.

Protocol B: Liquid Stock Solutions (DMSO/DMF)
Applicability: High-concentration stocks (typically 10–100 mM) dissolved in organic solvents.[1]

[2]

Segregation: Do not mix with aqueous acids or oxidizers.

Container: Collect in a dedicated "Non-Halogenated Organic Solvent" carboy (typically red or

yellow safety cans).

Labeling: List "DMSO" (or DMF) as the primary solvent and "SIBA" as a trace contaminant

(<1%).

Disposal Path: Fuel blending or incineration.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://en.wikipedia.org/wiki/5%E2%80%B2-Methylthioadenosine
https://pubchem.ncbi.nlm.nih.gov/compound/5_-Methylthioadenosine
https://www.benchchem.com/product/b12900868/docs?utm_src=pdf-body#operational-guide-safe-handling-and-disposal-of-5-s-butyl-5-thioadenosine-siba
https://en.wikipedia.org/wiki/5%E2%80%B2-Methylthioadenosine
https://pubchem.ncbi.nlm.nih.gov/compound/5_-Methylthioadenosine
https://www.tal.sg/wshc/-/media/TAL/Wshc/Resources/Publications/Others/Files/GHS_Booklet.pdf
https://en.wikipedia.org/wiki/5%E2%80%B2-Methylthioadenosine
https://pubchem.ncbi.nlm.nih.gov/compound/5_-Methylthioadenosine
https://en.wikipedia.org/wiki/5%E2%80%B2-Methylthioadenosine
https://pubchem.ncbi.nlm.nih.gov/compound/5_-Methylthioadenosine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12900868?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol C: Aqueous Cell Culture Waste
Applicability: Media containing dilute SIBA (µM range).

Deactivation (Optional but Recommended): Add bleach (sodium hypochlorite) to a final

concentration of 10% and let stand for 30 minutes. This ensures the destruction of any

biological agents (cells/viruses) used in conjunction with the drug.

Disposal:

If Bleached: Flush down the drain with copious water (if local regulations permit bleached

media disposal).

If Unbleached: Collect in "Aqueous Chemical Waste" containers.

Expert Note: If the experiment involved viral vectors (e.g., Lentivirus/HSV), the Biological

Hazard trumps the Chemical Hazard. Autoclave the waste, then dispose of it as biological

waste.

Spill Management & Safety
In the event of a powder spill, inhalation of dust is the primary risk.

PPE Requirement Specification

Respiratory
N95 mask or P100 respirator (if powder is

aerosolized)

Hand Protection
Nitrile gloves (Double gloving recommended for

DMSO solutions)

Eye Protection Chemical splash goggles

Cleanup Workflow:

Isolate: Evacuate the immediate area if a large dust cloud is formed.

Dampen: Cover the powder spill with a paper towel soaked in water (or inert absorbent) to

prevent dust generation.
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Collect: Scoop the wet material into a hazardous waste bag.

Wash: Clean the surface with a mild detergent and water; collect the rinsate as chemical

waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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